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Compound of Interest

Compound Name: 4-Methoxycyclohexanol

Cat. No.: B098163

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 4-
Methoxycyclohexanol. Due to the limited availability of specific toxicological data for this
compound, information from structurally similar chemicals, such as 4-methylcyclohexanol, is
included for a more complete understanding of potential hazards. All data and
recommendations should be used in conjunction with a thorough risk assessment specific to
the experimental conditions.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 4-Methoxycyclohexanol is
presented below. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Source
Molecular Formula C7H1402 [1112][3]
Molecular Weight 130.18 g/mol [2][3]
CAS Number 18068-06-9 [11[2][4]
Appearance Colorless liquid with a faint, 2]
sweet odor.

Boiling Point 217 °C at 760 mmHg [1]
Density 0.99 g/cm?3 [1]

N Soluble in organic solvents;
Solubility ] ) [2]
sparingly soluble in water.

_ Likely flammable based on its
Flash Point . . [5]
boiling point.

Toxicological Data and Hazard Identification

Specific toxicological data for 4-Methoxycyclohexanol is limited. It is classified as a mild
irritant.[5] Based on its chemical structure as a cyclohexanol derivative, it may cause irritation
to the skin, eyes, and respiratory system.[2] Ingestion may be harmful.[5]

For the closely related compound, 4-methylcyclohexanol, animal studies indicate that ingestion
of less than 150 grams may be fatal or cause serious health damage.[6] The minimum lethal
oral dose in rabbits is between 1.25 and 2 g/kg.[6] Chronic inhalation of solvents in this class
may lead to nervous system impairment, as well as liver and blood changes.[6]

Hazard Statements for Structurally Similar Compounds (e.g., 4-Methylcyclohexanol):

H227: Combustible liquid.[7]

H302: Harmful if swallowed.[7]

H315: Causes skin irritation.[7]

H336: May cause drowsiness or dizziness.[7]
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 4-Methoxycyclohexanol:

PPE Category Specification Rationale

o To protect against splashes
) Safety glasses with side o
Eye and Face Protection ) ] that may cause eye irritation.
shields or chemical goggles. 8]

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile rubber). potential irritation.[6]

To protect skin from accidental

Body Protection Laboratory coat. )
spills.
Not generally required if
handled in a well-ventilated To prevent inhalation of

Respiratory Protection ) o
area. Use a respirator if mists vapors.

or aerosols are generated.

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin and eyes.[8]

Avoid breathing vapors or mists.[7][8]

Keep away from heat, sparks, and open flames.[7]

Wash hands thoroughly after handling.[8]

Storage Conditions
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¢ Store in a cool, dry, and well-ventilated area.[6]
+ Keep containers tightly closed.[6][9]

o Store away from incompatible materials such as strong oxidizing agents.[5][7]

Emergency Procedures
First Aid Measures

A decision tree for appropriate first aid measures is provided below:

Move to fresh air.
Seek medical attention if symptoms persist.

. Action
Inhalation

Remove contaminated clothing.
Wash skin with soap and water.
Seek medical attention if irritation occurs.

Action

Skin Contact

Exposure Event

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.
Continue rinsing and seek medical attention.

Eye Contact Action

Do NOT induce vomiting.
Rinse mouth with water.
Seek immediate medical attention.

Ingestion Action

Click to download full resolution via product page

First Aid Decision Tree for 4-Methoxycyclohexanol Exposure.

Fire Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]
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o Specific Hazards: The substance is combustible. Vapors are heavier than air and may
spread along floors, and forms explosive mixtures with air on intense heating.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[7]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors and contact with skin and eyes.[7][8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7][8]

o Containment and Cleaning: Absorb spill with inert material (e.g., sand, earth, vermiculite) and
place in a suitable, labeled container for disposal.[8]

Experimental Protocols

While specific experimental protocols involving 4-Methoxycyclohexanol are diverse, a general
workflow for its safe use in a synthesis reaction is outlined below.

Start: Synthesis Planning Ellmlnatlon
(Most Effective)

Risk Assessment for
4-Methoxycyclohexanol and other reagents

:

Select and Don Appropriate PPE

Substitution

Prepare Reaction Setup

in a Fume Hood

Engineering Controls
(e.g., Fume Hood)

Perform Chemical Reaction

Reaction Work-up and Purification

Administrative Controls
(e.g., SOPs, Training)

Segregate and Dispose of
Chemical Waste Properly

Decontaminate Glassware and Work Area

Personal Protective Equipment
(Least Effective)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methoxycyclohexanol: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098163#4-methoxycyclohexanol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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